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Compound of Interest

Compound Name:
5-Chloro-2,4-

difluorophenylacetonitrile

CAS No.: 1429422-26-3

Cat. No.: B1432692

Get Quote

CAS: 141481-81-2 | Formula: C₈H₄ClF₂N | M.W.: 187.57 g/mol

Part 1: Molecular Architecture & Physicochemical Profile
This guide moves beyond standard safety data to analyze the behavior of 5-Chloro-2,4-
difluorophenylacetonitrile.[1] As a researcher, understanding the electronic environment of

this molecule is critical for both safety and synthetic strategy.

1.1 Electronic Scaffold Analysis
The molecule features a phenyl ring highly activated by electron-withdrawing groups (EWGs).

2,4-Difluoro Substitution: The fluorine atoms induce a strong dipole, pulling electron density

from the ring (inductive effect, -I). This makes the ring electron-deficient.

5-Chloro Substituent: Adds steric bulk and further inductive withdrawal, though less than

fluorine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1432692#bc-rfq
https://www.benchchem.com/product/b1432692/docs?utm_src=pdf-body#technical-whitepaper-handling-and-applications-of-5-chloro-2-4-difluorophenylacetonitrile
https://www.benchchem.com/product/b1432692/docs?utm_src=pdf-body#technical-whitepaper-handling-and-applications-of-5-chloro-2-4-difluorophenylacetonitrile
https://www.carlroth.com/medias/SDB-CN20-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNTN8YXBwbGljYXRpb24vcGRmfGFEUTFMMmhrWXk4NU1UYzNORFUzT1RFM09UZ3lMMU5FUWw5RFRqSXdYMDFVWDBWT0xuQmtaZ3xkMTkwZWQyZGI0ODUzM2QwZDI2Y2ExNzNjZTYyNmM4NzM5NDE1ZTRmZDAzNDA1MTkyZGU1NTA2ZjljNzgwODg2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile Group (-CH₂CN): Acts as a versatile synthetic handle but also introduces

metabolic toxicity risks (cyanide liberation potential).

1.2 Physicochemical Data Table
Property Value / Characteristic Operational Implication

Physical State
Low-melting solid or Liquid

(MP ~38-42°C)

May solidify in cool storage;

requires "hot box" or warm

bath for dispensing.

Boiling Point ~260°C (Predicted)
Low volatility at RT, but

aerosols are highly hazardous.

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate

Incompatible with aqueous

extraction without organic

cosolvent.

Flash Point >110°C (Predicted)
Combustible but not highly

flammable.

Density ~1.4 g/cm³
Denser than water; sinks in

aqueous spills.

Part 2: Hazard Profiling & Risk Mitigation (GHS
Standards)[1]
Signal Word: DANGER

This compound belongs to the class of halogenated phenylacetonitriles. While it is an organic

nitrile, it must be treated with the rigor of a cyanide precursor due to metabolic liberation of

HCN and skin absorption risks.

2.1 Core Hazards
Acute Toxicity (Oral/Dermal/Inhalation): High.[1] The lipophilic nature of the halogenated ring

facilitates rapid dermal absorption.

Skin/Eye Corrosion: The fluorinated ring can cause severe irritation and potential chemical

burns upon prolonged contact.
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Metabolic Cyanide Poisoning: Unlike inorganic cyanides (e.g., NaCN), this compound does

not release CN⁻ instantly. However, hepatic metabolism (P450 oxidation) can liberate

cyanide ions, leading to delayed cytotoxic hypoxia.

2.2 Hierarchy of Controls (Visualized)
The following diagram outlines the mandatory safety workflow for handling this API

intermediate.

Fig 1. Safety Hierarchy for Halogenated Nitriles

Hazard Source:
5-Chloro-2,4-difluorophenylacetonitrile

Engineering Controls:
Fume Hood (Face Velocity > 100 fpm)

Closed Transfer Systems

 Primary Barrier

PPE Layer:
Gloves: Silver Shield (Laminate) or Double Nitrile

Resp: P100/OV Cartridge (if outside hood)

 Secondary Barrier

Admin Controls:
Cyanide Antidote Kit On-Site

Buddy System Mandatory

 Emergency Protocol

Click to download full resolution via product page

Part 3: Strategic Reactivity & Synthetic Utility
For the drug development chemist, the value of 5-Chloro-2,4-difluorophenylacetonitrile lies

in its bifunctional reactivity. It serves as a scaffold for fluoroquinolones and triazole antifungals.

3.1 The SNAr "Trap"
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The 4-position fluorine is electronically activated by the ortho-fluorine and meta-chlorine. This

makes it highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

Reagent Choice: Mild nucleophiles (amines, thiols) can displace the 4-F atom under basic

conditions.

Selectivity: The 2-F is less labile due to steric shielding by the acetonitrile side chain and the

specific resonance patterns.

3.2 Nitrile Transformations
The acetonitrile tail is a "masked" acid or amine.

Hydrolysis: Acidic hydrolysis yields 5-chloro-2,4-difluorophenylacetic acid (a common

NSAID/agrochemical scaffold).

Reduction: Lithium Aluminum Hydride (LAH) reduction yields the phenethylamine derivative.

3.3 Synthetic Workflow Diagram

Fig 2. Divergent Synthetic Pathways

5-Chloro-2,4-difluoro-
phenylacetonitrile

4-Substituted Analog
(Scaffold Diversity) R-NH2 / Base

(SNAr at C4)

Phenylacetic Acid Deriv.
(Hydrolysis)

 HCl / H2O
(Reflux)

Phenethylamine Deriv.
(Reduction)

 LiAlH4 / THF

Click to download full resolution via product page

Part 4: Operational Protocols
4.1 Storage & Stability

Temperature: Store at 2-8°C. While stable at room temperature, cooler storage prevents

slow hydrolysis or discoloration.
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Atmosphere: Hygroscopic. Store under Argon or Nitrogen. Moisture can hydrolyze the nitrile

to the amide over time.

Segregation: Keep away from strong oxidizers and acids.[2] Contact with acids can liberate

HCN.

4.2 Handling "Low-Melting" Solids
Since the MP is ~40°C, the material often arrives as a sticky sludge or solid block.

Do not chip/scrape: This generates dust/aerosols.

Melt to dispense: Place the sealed container in a water bath at 50°C for 30 minutes.

Liquid Transfer: Pipette the liquid in a fume hood. This is safer and more accurate than

weighing solids.

4.3 Waste Disposal[1][2]
Stream: Segregate into "Cyanide/Nitrile Waste" if your facility has a specific stream, or

"Halogenated Organic".

Quenching (Small Spills): Treat with 10% Sodium Hypochlorite (Bleach) to oxidize the nitrile,

only if safe and in a hood. This converts nitriles to cyanates/carbonates.

Part 5: Emergency Response
In case of Exposure:

Inhalation: Remove to fresh air immediately. If breathing is labored, administer oxygen.[3]

Rescue personnel must wear SCBA.

Skin: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/DMSO) as they increase absorption.

Ingestion: Do NOT induce vomiting. Transport to ER immediately. Mention "Nitrile poisoning -

potential delayed cyanide effect."

Fire Fighting:
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Media: Dry chemical, CO₂, or foam.[3][4] Do not use water jet (spreads contamination).

Byproducts: Burning releases HCl, HF, NOₓ, and HCN. Full hazmat gear is required.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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